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Compound of Interest

Compound Name: N3-PEG11-CH2CHZ2Br

Cat. No.: B12306002

Essential Safety and Handling Guide for N3-
PEG11-CH2CH2Br

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with N3-PEG11-CH2CH2Br.
Adherence to these protocols is essential for ensuring laboratory safety and procedural
accuracy.

Chemical Identifier: N3-PEG11-CH2CH2Br CAS Number: 2098982-00-2[1] Molecular Formula:
C24H48BrN3011[1]

Hazard Identification and Safety Data

N3-PEG11-CH2CH2Br is classified as a warning-level hazardous substance. The primary
hazards are associated with its irritant properties and the presence of an azide functional

group.

Hazard Statement Code Description
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.

. I May cause respiratory
Respiratory Irritation H335 T
irritation.
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Precautionary Statement Code Description

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr

ay.

IF IN EYES: Rinse cautiously

with water for several minutes.
Response (Eyes) P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

IF ON SKIN: Wash with plenty

Response (Skin) P302+P352 ¢ wat
of water.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate the risks of exposure. The following
equipment must be worn at all times when handling N3-PEG11-CH2CH2Br:

o Eye and Face Protection:

o Safety Goggles: Chemical splash goggles that provide a complete seal around the eyes
are required to protect against splashes.

o Face Shield: A full-face shield should be worn in addition to safety goggles when there is a
significant risk of splashing, such as during bulk transfers or reactions.

e Hand Protection:

o Chemical-Resistant Gloves: Disposable nitrile gloves are the minimum requirement for
incidental contact. For prolonged handling or direct contact, consider double-gloving or
using thicker, chemical-resistant gloves. Inspect gloves for tears or degradation before

each use.

o Body Protection:
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o Laboratory Coat: A full-length, buttoned laboratory coat must be worn to protect skin and
clothing from spills.

o Closed-Toe Shoes and Long Pants: Full-coverage footwear and long pants are mandatory
to prevent skin exposure.

» Respiratory Protection:

o Fume Hood: All handling of N3-PEG11-CH2CH2Br should be conducted in a certified
chemical fume hood to minimize the inhalation of vapors or aerosols.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

o Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

 Verify that all required PPE is available and in good condition.

o Locate the nearest eyewash station and safety shower before beginning work.

e Have appropriate spill containment materials (e.g., absorbent pads, neutralizer for azides)
readily accessible.

2. Handling:

e Store the compound at 0-8°C as recommended.

» Allow the container to reach room temperature in a desiccator before opening to prevent
condensation.

e Use only glass or plastic spatulas and equipment. Avoid all contact with metal spatulas,
surfaces, and pipes, as azides can form explosive metal azides.

o Work on a manageable scale. Avoid weighing out large quantities at once.

¢ When dissolving the compound, add the solvent slowly to the reagent. This compound is a
bifunctional PEG linker, often used in bioconjugation, and may be dissolved in anhydrous
organic solvents like DMSO.

3. Post-Handling:

» Thoroughly wash hands with soap and water after handling is complete, even if gloves were
worn.

e Clean all contaminated surfaces within the fume hood.

o Properly remove and dispose of contaminated gloves and other disposable PPE.
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Disposal Plan

Proper disposal of N3-PEG11-CH2CH2Br and associated waste is critical to prevent
environmental contamination and ensure safety.

o Waste Collection:

o Collect all waste containing N3-PEG11-CH2CH2Br in a designated, clearly labeled, non-
metallic hazardous waste container. Polyethylene or polypropylene containers are
recommended.

o Do not mix azide waste with other waste streams, especially acidic waste, as this can
generate highly toxic and explosive hydrazoic acid.

o Avoid mixing with halogenated solvents, as this can form explosive organic azides.
» Disposal Procedure:

o All waste containing this compound must be disposed of through your institution's
Environmental Health and Safety (EHS) office.

o Under no circumstances should this chemical or its solutions be poured down the drain.
The azide moiety can react with lead and copper plumbing to form highly explosive metal
azides.

o For dilute solutions, chemical deactivation of the azide may be possible by trained
personnel following established institutional protocols, typically involving treatment with
nitrous acid. However, this should only be performed with EHS approval.

Experimental Workflow and Safety Precautions
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Workflow for Handling N3-PEG11-CH2CH2Br
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Caption: A step-by-step workflow for the safe handling of N3-PEG11-CH2CH2Br.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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